Cas no 2171783-52-9 (3'-(pentan-3-yl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine)

• Product Name: 3'-(pentan-3-yl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine
• CAS No: 2171783-52-9
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 5966787
• PubChem ID: 165601053
• Update Time: 2025-07-15

3'-(pentan-3-yl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine Chemical and Physical Properties

Names and Identifiers

• 3'-(pentan-3-yl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine
• 2171783-52-9
• EN300-1638725
• 3'-(pentan-3-yl)-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholine]

• Inchi： 1S/C15H28N2O/c1-3-11(4-2)14-15(18-8-7-16-14)9-12-5-6-13(10-15)17-12/h11-14,16-17H,3-10H2,1-2H3
• InChI Key： NNCLZYAYFVQDLD-UHFFFAOYSA-N
• SMILES： O1CCNC(C(CC)CC)C21CC1CCC(C2)N1

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.3Ų

Additional information on 3'-(pentan-3-yl)-8-azaspirobicyclo3.2.1octane-3,2'-morpholine

Comprehensive Overview of 3'-(pentan-3-yl)-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine (CAS No. 2171783-52-9)

The compound 3'-(pentan-3-yl)-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine (CAS No. 2171783-52-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex spirocyclic and morpholine moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets, including enzymes and receptors involved in neurological and metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like 3'-(pentan-3-yl)-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine has surged, driven by the need for innovative therapeutics. This compound's azaspirobicyclo core is a key feature that enhances its stability and bioavailability, making it a valuable asset in drug design. Its morpholine ring further contributes to its solubility and pharmacokinetic properties, which are critical for oral administration. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced lipophilicity and water solubility.

The synthesis of 3'-(pentan-3-yl)-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine involves sophisticated organic chemistry techniques, including catalytic hydrogenation and ring-closing metathesis. These methods ensure high yields and purity, which are essential for preclinical studies. The compound's CAS No. 2171783-52-9 serves as a unique identifier in chemical databases, facilitating its tracking in research and development. Given its structural complexity, computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets.

One of the most searched topics related to this compound is its potential role in neuroprotective therapies. The 8-azaspirobicyclo[3.2.1]octane scaffold is known to modulate neurotransmitter systems, which could be beneficial for conditions like Parkinson's disease and depression. Additionally, the morpholine moiety is frequently explored in kinase inhibitor research, a hot topic in oncology. These applications highlight the versatility of 3'-(pentan-3-yl)-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine and its relevance to cutting-edge medical research.

From an industrial perspective, the scalability of synthesizing 3'-(pentan-3-yl)-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine is a critical consideration. Advances in flow chemistry and green chemistry have enabled more efficient production processes, reducing waste and energy consumption. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field. The compound's CAS No. 2171783-52-9 is often referenced in patents and academic papers, underscoring its commercial and scientific value.

In summary, 3'-(pentan-3-yl)-8-azaspirobicyclo[3.2.1]octane-3,2'-morpholine (CAS No. 2171783-52-9) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research. Whether in drug discovery, neuroprotection, or sustainable synthesis, this compound continues to inspire innovation and scientific inquiry.